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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility of BMS-935177 in agueous
buffers. Navigate through our troubleshooting guides and frequently asked questions (FAQS) to
address common challenges encountered during your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the general solubility of BMS-9351777

Al: BMS-935177 is a compound with low aqueous solubility.[1] It is generally considered
insoluble or sparingly soluble in water.[2] For experimental purposes, it is typically first
dissolved in an organic solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution.

[11[2][3]
Q2: What are the recommended solvents for creating a stock solution of BMS-9351777?

A2: DMSO is the most commonly recommended solvent for preparing stock solutions of BMS-
935177.[1][2][3] High concentrations, such as 10 mM, 88 mg/mL (175.1 mM), and 100 mg/mL

(198.98 mM), can be achieved in DMSO.[1][2][3] It is crucial to use fresh, high-quality DMSO,

as moisture absorption can reduce the compound's solubility.[1][4]

Q3: How should | prepare aqueous working solutions from a DMSO stock?
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A3: To prepare an aqueous working solution, the DMSO stock solution should be diluted with
the aqueous buffer of choice. It is important to add the DMSO stock to the aqueous buffer
slowly while mixing to avoid precipitation. For some applications, a 1:4 or 1:2 solution of DMSO
to a buffer like PBS (pH 7.2) can be used.[5][6] However, it's recommended not to store the
final aqueous solution for more than one day to maintain its integrity.[5][6]

Q4: My BMS-935177 is precipitating when | dilute my DMSO stock in an aqueous buffer. What
can | do?

A4: Precipitation upon dilution is a common issue due to the low agueous solubility of BMS-
935177. Please refer to the troubleshooting guide below for potential solutions.

Solubility Data

The following tables summarize the available solubility information for BMS-935177 in various
solvents.

Table 1: Solubility in Organic Solvents

Solvent Concentration Notes Source

Use fresh DMSO as
100 mg/mL (198.98 ]
DMSO M) moisture can reduce [1]
m
solubility.

DMSO 88 mg/mL (175.1 mM) - 2]

Ready-made solutions
DMSO 10 mM are commercially [3]

available.

Ethanol 88 mg/mL - [2]

Table 2: Aqueous Solubility and Formulation for In Vivo Studies
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Formulation Achieved
. Notes Source
Components Concentration

10% DMSO. 40% Results in a clear
0 , 0

3.75 mg/mL (7.46 solution. Ultrasonic
PEG300, 5% Tween- [3]
) mM) treatment may be
80, 45% Saline
needed.
Results in a
10% DMSO, 90% suspended solution
(20% SBE-B-CD in 3.75 mg/mL suitable for oral and [3]
Saline) intraperitoneal
injection.

5% DMSO, 40% _
- General formulation
PEG300, 5% Not specified o [1]
for in vivo use.
Tween80, 50% ddH20

For Branebrutinib
(BMS-986195), a
~0.2 mg/mL related BTK inhibitor. [5]

May provide an

1:4 solution of
DMSO:PBS (pH 7.2)

estimate.

For BMS-986165,
1:2 solution of another related
~0.33 mg/mL [6]
DMSO:PBS (pH 7.2) compound. May

provide an estimate.

Troubleshooting Guide: BMS-935177 Precipitation in
Aqueous Buffer

This guide provides a step-by-step approach to troubleshoot and resolve issues with BMS-
935177 precipitation in agueous solutions.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.medchemexpress.com/BMS-935177.html
https://www.medchemexpress.com/BMS-935177.html
https://www.selleckchem.com/products/bms-935177.html
https://cdn.caymanchem.com/cdn/insert/33462.pdf
https://cdn.caymanchem.com/cdn/insert/33524.pdf
https://www.benchchem.com/product/b606271?utm_src=pdf-body
https://www.benchchem.com/product/b606271?utm_src=pdf-body
https://www.benchchem.com/product/b606271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Workflow

Start: BMS-935177 precipitates
in aqueous buffer

Is the DMSO stock solution clear
and free of particulates?

What is the final concentration of
DMSO in your aqueous solution?

Action: Prepare a fresh stock solution
in high-quality, anhydrous DMSO.

High (21%)

Action: Increase the percentage of DMSO.

0,
Note: High DMSO concentrations can be toxic to cells. Low (<1%)

Are you using a suitable buffer
(pH, components)?

Action: Test different buffers.
Consider adding co-solvents like PEG300 or Tween-80.

Resolution: Clear, stable
aqueous solution of BMS-935177

Click to download full resolution via product page

Caption: Troubleshooting workflow for BMS-935177 precipitation.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh the required amount of BMS-935177 powder (Molecular Weight:
502.57 g/mol ).

Dissolving: Add the appropriate volume of high-quality, anhydrous DMSO to achieve a final
concentration of 10 mM.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved, resulting
in a clear solution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C for long-term stability.[3]

Caption: Workflow for preparing a BMS-935177 DMSO stock solution.

Protocol 2: Preparation of a Working Solution for In Vitro Cellular Assays

Thawing: Thaw a frozen aliquot of the 10 mM BMS-935177 DMSO stock solution at room
temperature.

Pre-warming: Warm the desired aqueous cell culture medium or buffer to 37°C.

Dilution: Perform a serial dilution of the DMSO stock solution into the pre-warmed medium to
achieve the final desired working concentration. It is critical to add the DMSO stock to the
medium and mix immediately to minimize precipitation. The final DMSO concentration should
be kept as low as possible (typically < 0.1%) to avoid solvent-induced cellular toxicity.

Application: Use the freshly prepared working solution immediately in your experiment. Do
not store aqueous working solutions.

Protocol 3: Formulation for In Vivo Oral Administration (Example)

This protocol is adapted from a published method and may require optimization for your

specific study.[3]
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» Stock Preparation: Prepare a concentrated stock solution of BMS-935177 in DMSO (e.g.,
37.5 mg/mL).

» Vehicle Preparation:

o

In a sterile tube, add 400 pL of PEG300.

[¢]

Add 100 pL of the BMS-935177 DMSO stock solution to the PEG300 and mix thoroughly
until the solution is clear.

[¢]

Add 50 pL of Tween-80 and mix until the solution is clear.

[¢]

Add 450 L of saline to reach a final volume of 1 mL. This will yield a 3.75 mg/mL clear
solution of BMS-935177.

o Administration: Administer the freshly prepared formulation to the animals.
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Protocol 3: In Vivo Formulation

Start with
37.5 mg/mL DMSO stock

'

Add 100 pL stock to
400 pL PEG300

'

Add 50 pL Tween-80 | Mix until clear

'

Add 450 pL Saline | Final Volume: 1 mL

l

Result:
3.75 mg/mL clear solution

Mix until clear
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Downstream Signaling
(Cazt flux, NF-kB, MAPK)

B-Cell Proliferation,
Survival, and Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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